Cas no 344240-71-7 (2,3-Pentanedione, 1-bromo-)

• Product Name: 2,3-Pentanedione, 1-bromo-
• CAS No: 344240-71-7
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 919119
• PubChem ID: 13034209
• Update Time: 2025-04-19

2,3-Pentanedione, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanedione, 1-bromo-
• DB-280751
• 344240-71-7
• 2,3-Pentanedione,1-bromo-
• SCHEMBL11840893
• 2,3-Pentanedione, 1-bromo-

• Inchi： 1S/C5H7BrO2/c1-2-4(7)5(8)3-6/h2-3H2,1H3
• InChI Key： KCPZXQJOPZIONM-UHFFFAOYSA-N
• SMILES： BrCC(C(CC)=O)=O

Computed Properties

• Exact Mass: 177.96294g/mol
• Monoisotopic Mass: 177.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų